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Compound of Interest

Compound Name: Disperse red 73

Cat. No.: B103122

A Comparative Guide to the Ecotoxicity of Disperse Red Dyes

This guide provides a comparative analysis of the ecotoxicity of various Disperse Red dyes,
with a focus on Disperse Red 1 and Disperse Red 13. The information is intended for
researchers, scientists, and professionals in drug development and environmental science to
facilitate informed decisions regarding the environmental impact of these compounds.

Overview of Disperse Dyes

Disperse dyes are a class of synthetic colorants with low water solubility, primarily used for
dyeing hydrophobic fibers such as polyester and acetate.[1][2] Their persistence and potential
for bioaccumulation in aquatic environments are of significant concern.[3] The ecotoxicity of
these dyes can vary considerably based on their chemical structure.

Quantitative Ecotoxicity Data

The following table summarizes the acute and chronic toxicity data for different Disperse Red
dyes across various aquatic organisms. The data is compiled from multiple studies to provide a
comparative overview.
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. . Value Exposure Referenc
Dye Organism Test Type Endpoint .
(mglL) Duration e
Disperse Daphnia
. Acute EC50 1.8 48 hours [4]
Red 1 similis
Daphnia )
S Chronic NOEC 0.06 14 days [4]
similis
Pimephale
s promelas
Acute LC50 >100 96 hours [5]
(Fathead
minnow)
Disperse Daphnia
o Acute EC50 <1.0 48 hours [6]
Red 13 similis

Note: A lower EC50 or LC50 value indicates higher toxicity. The data suggests that Disperse
Red 13 is more toxic to Daphnia similis than Disperse Red 1.[6]

Comparative Ecotoxicity Analysis

Studies have shown that minor structural differences between Disperse Red dyes can lead to
significant variations in their toxicological profiles.

Disperse Red 1 vs. Disperse Red 13: A key structural difference between Disperse Red 1 and
Disperse Red 13 is the presence of a chlorine substituent in the latter. Research has indicated
that this chlorine atom increases the acute toxicity to the water flea Daphnia similis.[6]
Conversely, the presence of the chlorine substituent in Disperse Red 13 has been shown to
decrease its mutagenic potential compared to Disperse Red 1.[6] This highlights a trade-off
between ecotoxicity and other toxicological endpoints that should be considered in the design
of safer dyes.

Other Disperse Red Dyes: While comprehensive, directly comparative ecotoxicity data for other
Disperse Red dyes is limited in the available literature, some information is available. For
instance, Disperse Red 17 has been identified as a potential skin sensitizer.[7] Azo dyes like
Disperse Red 354 can undergo metabolic reduction to form potentially carcinogenic aromatic
amines.[1]
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Experimental Protocols

The ecotoxicity data presented in this guide is based on standardized testing protocols,

primarily those established by the Organisation for Economic Co-operation and Development
(OECD).

Acute Immobilisation Test with Daphnia sp. (OECD Guideline 202): This test assesses the
acute toxicity of a substance to Daphnia species, such as Daphnia magna or Daphnia similis.

Test Organisms: Young daphnids (less than 24 hours old) are used.

Procedure: The daphnids are exposed to a range of concentrations of the test substance in
water for a period of 48 hours.

Endpoint: The concentration that causes immobilization (i.e., the organisms are unable to
swim) in 50% of the daphnids (EC50) is determined.

Test Conditions: The test is conducted under controlled conditions of temperature (20 = 2°C)
and light (a 16-hour light to 8-hour dark photoperiod is recommended).

Daphnia sp. Reproduction Test (OECD Guideline 211): This is a chronic toxicity test that

evaluates the impact of a substance on the reproductive output of Daphnia.

Test Organisms: Young female daphnids are exposed to the test substance shortly after birth
and before they produce their first brood.

Procedure: The test duration is typically 21 days, during which the survival and reproductive
output (number of live offspring) of the parent animals are monitored.

Endpoint: The No-Observed-Effect Concentration (NOEC) and the Lowest-Observed-Effect
Concentration (LOEC) for reproduction are determined. The ECx (e.g., EC10, EC20) for
reproductive effects can also be calculated.

Test Conditions: Similar to the acute test, conditions such as temperature, photoperiod, and
feeding are strictly controlled.

Visualizing Ecotoxicity Assessment
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The following diagram illustrates a generalized workflow for the ecotoxicity assessment of dyes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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